Cas no 25309-65-3 (4-Ethylbenzonitrile)
4-Ethylbenzonitrile (CAS 2045-00-3) is an organic compound with the molecular formula C9H9N, featuring an ethyl group substituted at the para position of a benzonitrile ring. This aromatic nitrile is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitrile functionality enables versatile transformations, including hydrolysis to carboxylic acids or reduction to primary amines. The ethyl group enhances solubility in organic solvents, facilitating reactions in various synthetic pathways. 4-Ethylbenzonitrile is valued for its stability, consistent purity, and compatibility with a range of reaction conditions, making it a reliable building block in fine chemical manufacturing.
4-Ethylbenzonitrile structure
Product Name:4-Ethylbenzonitrile
CAS No:25309-65-3
MF:C9H9N
MW:131.174462080002
MDL:MFCD00016383
CID:52697
PubChem ID:91393
Update Time:2025-06-28
4-Ethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethylbenzonitrile
- p-Ethylbenzonitrile
- 1-cyano-4-ethylbenzene
- 4-cyanoethylbenzene
- 4-ethylbenzenecarbonitrile
- Benzonitrile,4-ethyl
- p-cyanoethylbenzene
- Benzonitrile, 4-ethyl-
- SXFFMFAQNAFSLF-UHFFFAOYSA-N
- 4-ethyl-benzonitrile
- HMS1732O08
- SBB059144
- BDBM50037810
- 2030AB
- VZ36758
- NE10768
- ST51035515
- 309E653
- NS00027858
- DTXSID30179955
- CHEMBL3358230
- EINECS 246-811-5
- EN300-13328
- 4-Ethylbenzonitrile, 98%
- Z57900361
- MFCD00016383
- InChI=1/C9H9N/c1-2-8-3-5-9(7-10)6-4-8/h3-6H,2H2,1H
- SCHEMBL91062
- AKOS001115602
- AMY28230
- A817778
- SY027537
- J-015926
- FT-0618405
- I11479
- CS-0152514
- 25309-65-3
- DTXCID90102446
-
- MDL： MFCD00016383
- Inchi： 1S/C9H9N/c1-2-8-3-5-9(7-10)6-4-8/h3-6H,2H2,1H3
- InChI Key： SXFFMFAQNAFSLF-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)CC
- BRN： 2040912
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Not available
- Density: 0.956 g/mL at 25 °C(lit.)
- Melting Point: 51.75°C (estimate)
- Boiling Point: 237 °C(lit.)
- Flash Point: Fahrenheit: 206.6 ° f
Celsius: 97 ° c - Refractive Index: n20/D 1.527(lit.)
- PSA: 23.79000
- LogP: 2.12068
- Solubility: Not available
4-Ethylbenzonitrile Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
4-Ethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-PM570-25g |
4-Ethylbenzonitrile |
25309-65-3 | 98% | 25g |
￥1326.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-PM570-5g |
4-Ethylbenzonitrile |
25309-65-3 | 98% | 5g |
￥372.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-PM570-1g |
4-Ethylbenzonitrile |
25309-65-3 | 98% | 1g |
￥119.0 | 2022-02-28 | |
| Apollo Scientific | OR937171-1g |
4-Ethylbenzonitrile |
25309-65-3 | 98% | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR937171-5g |
4-Ethylbenzonitrile |
25309-65-3 | 98% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR937171-25g |
4-Ethylbenzonitrile |
25309-65-3 | 98% | 25g |
£73.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X41455-25g |
4-Ethylbenzonitrile |
25309-65-3 | 96% | 25g |
¥279.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X41455-1g |
4-Ethylbenzonitrile |
25309-65-3 | 96% | 1g |
¥30.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X41455-5g |
4-Ethylbenzonitrile |
25309-65-3 | 96% | 5g |
¥81.0 | 2024-07-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E857778-1g |
4-Ethylbenzonitrile |
25309-65-3 | ≥98% | 1g |
￥92.00 | 2022-01-10 |
4-Ethylbenzonitrile Related Literature
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
-
2. Photocatalytic carbanion generation from C–H bonds – reductant free Barbier/Grignard-type reactionsAnna Lucia Berger,Karsten Donabauer,Burkhard K?nig Chem. Sci. 2019 10 10991
-
Ji-Bao Xia,Yuyong Ma,Chuo Chen Org. Chem. Front. 2014 1 468
-
4. Light-induced ethylation of dicyanobenzenes with triethylamineKazuo Tsujimoto,Kentaro Miyake,Mamoru Ohashi J. Chem. Soc. Chem. Commun. 1976 386
-
5. Light-induced ethylation of dicyanobenzenes with triethylamineKazuo Tsujimoto,Kentaro Miyake,Mamoru Ohashi J. Chem. Soc. Chem. Commun. 1976 386
25309-65-3 (4-Ethylbenzonitrile) Related Products
- 4381-02-6(4,4'-dicyanobibenzyl)
- 34176-91-5(1-(3-cyanophenyl)-2-phenylethane)
- 46833-85-6(3,3'-Methylenedibenzonitrile)
- 877775-86-5(Benzonitrile, 4,4'-[1,3-phenylenebis(methylene)]bis-)
- 34136-57-7(3-Ethylbenzonitrile)
- 23450-31-9(4-Benzylbenzonitrile)
- 82414-99-1(Ethylium, 1-(4-cyanophenyl)-)
- 93717-55-6(4'-Methyl-[1,1'-biphenyl]-2-carbonitrile)
- 10466-37-2(4,4'-(1-Methylene) bis-Benzonitrile)
- 60484-66-4(4-Propylbenzonitrile)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
